Cas no 1610021-26-5 (3-chloropyrazolo[1,5-a]pyridin-5-amine)

• Product Name: 3-chloropyrazolo[1,5-a]pyridin-5-amine
• CAS No: 1610021-26-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 5275075
• Update Time: 2026-03-09

3-chloropyrazolo[1,5-a]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-5-amine, 3-chloro-
• 3-Chloropyrazolo[1,5-a]pyridin-5-amine
• 3-chloropyrazolo[1,5-a]pyridin-5-amine

• Inchi： 1S/C7H6ClN3/c8-6-4-10-11-2-1-5(9)3-7(6)11/h1-4H,9H2
• InChI Key： FMYUKCVHRGMYCD-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C=NN1C=CC(N)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-chloropyrazolo[1,5-a]pyridin-5-amine

3-Chloropyrazolo[1,5-a]pyridin-5-amine: A Comprehensive Overview

The compound with CAS No 1610021-26-5, commonly referred to as 3-chloropyrazolo[1,5-a]pyridin-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The long-tail keyword for this compound is often associated with its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of 3-chloropyrazolo[1,5-a]pyridin-5-amine in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The chlorine substituent at the 3-position of the pyrazolopyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for further functionalization.

In terms of synthesis, 3-chloropyrazolo[1,5-a]pyridin-5-amine can be prepared through a variety of routes, including cyclization reactions and coupling strategies. One notable approach involves the condensation of chloro-substituted aromatic amines with aldehydes or ketones under specific reaction conditions. The optimization of these synthetic pathways has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

The structural uniqueness of 3-chloropyrazolo[1,5-a]pyridin-5-amine also makes it a promising candidate for applications in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts and sensors. For instance, recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, where it exhibits high catalytic activity and selectivity.

Moreover, the compound's electronic properties have been leveraged in the design of organic semiconductors for use in flexible electronics and optoelectronic devices. Its ability to undergo π-conjugation with other functional groups enhances its suitability for these applications.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of 3-chloropyrazolo[1,5-a]pyridin-5-amine. These studies are crucial for ensuring that its use in commercial products does not pose risks to human health or ecosystems.

In conclusion, 3-chloropyrazolo[1,5-a]pyridin-5-amine (CAS No 1610021-26-5) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional properties continue to drive innovative research efforts aimed at unlocking its full potential.